2-{3-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2Z)-2-[[3-[3-(3-methylphenoxy)propoxy]phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C26H22N2O3S/c1-18-7-4-9-20(15-18)30-13-6-14-31-21-10-5-8-19(16-21)17-24-25(29)28-23-12-3-2-11-22(23)27-26(28)32-24/h2-5,7-12,15-17H,6,13-14H2,1H3/b24-17-
• InChI Key: DVTINMBDOAJNKF-ULJHMMPZSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCOC2=CC=CC(=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3
• Isomeric SMILES: CC1=CC(=CC=C1)OCCCOC2=CC=CC(=C2)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3
• Molecular Formula: C26H22N2O3S
• Molecular Weight: 442.5 g/mol

Description

2-{3-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a useful research compound. Its molecular formula is C26H22N2O3S and its molecular weight is 442.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 442.13511374 g/mol and the complexity rating of the compound is 686. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

Research in this area focuses on the development of new synthetic methodologies for benzimidazole and its derivatives, which are structurally related to the compound . For instance, one study detailed a new synthesis approach for 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives, showcasing the potential for creating a variety of structurally similar compounds with potential application in material science and pharmaceuticals (Gabriele et al., 2006). Another study explored the efficient one-step synthesis of benzazoles in aqueous media, highlighting environmentally friendly synthesis methods (Boeini & Hajibabaei Najafabadi, 2009).

Antimicrobial and Anti-inflammatory Activities

Several studies have investigated the biological activities of benzimidazole derivatives, including their antimicrobial and anti-inflammatory properties. For example, novel thiazolo[3,2-a]pyrimidines have been synthesized and tested for antiinflammatory activity, demonstrating the therapeutic potential of these compounds (Tozkoparan et al., 1998). Additionally, some synthesized compounds showed notable antioxidant properties on lipid peroxidation in the rat liver, further suggesting the biomedical relevance of benzimidazole derivatives (Kuş et al., 2004).

Photophysical Studies

Research on the photophysical properties of benzimidazole derivatives has also been conducted, providing insights into their potential applications in material science, such as in the development of fluorescent materials. A study on ESIPT-inspired novel 2-(2′,4′-dihydroxyphenyl) benzimidazole, benzoxazole, and benzothiazole revealed their unique fluorescent properties, indicating potential applications in sensing and imaging technologies (Patil et al., 2013).